Cas no 1251007-45-0 (2-boc-2,7-diazabicyclo[4.2.0]octane)

• Product Name: 2-boc-2,7-diazabicyclo[4.2.0]octane
• CAS No: 1251007-45-0
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD14581310
• CID: 1217601
• PubChem ID: 50986441
• Update Time: 2025-10-30

2-boc-2,7-diazabicyclo[4.2.0]octane Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5,8-diazabicyclo[4.2.0]octane-5-carboxylate
• 2-Boc-2,7-diazabicyclo[4.2.0]octane
• 2,7-Diaza-bicyclo[4.2.0]octane-2-carboxylic acid tert-butyl ester
• PB24163
• tert-butyl2,7-diazabicyclo[4.2.0]octane-2-carboxylate
• AS-34449
• DB-202831
• tert-butyl 2,7-diazabicyclo[4.2.0]octane-2-carboxylate
• 2,7-Diazabicyclo[4.2.0]octane-2-carboxylic acid, 1,1-dimethylethyl ester
• BAC00745
• EN300-89802
• A890295
• AKOS025289994
• 1251007-45-0
• CS-0046644
• 2-boc-2,7-diazabicyclo[4.2.0]octane

• MDL： MFCD14581310
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-6-4-5-8-9(13)7-12-8/h8-9,12H,4-7H2,1-3H3
• InChI Key： KQJIICGAXIAFIA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC2C1CN2)=O

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 2-boc-2,7-diazabicyclo[4.2.0]octane

Professional Introduction to Compound with CAS No 1251007-45-0 and Product Name: 2-boc-2,7-diazabicyclo[4.2.0]octane

The compound with the CAS number 1251007-45-0 and the product name 2-boc-2,7-diazabicyclo[4.2.0]octane represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This bicyclic amine derivative has garnered considerable attention due to its unique structural features and promising applications in drug development. The presence of a Boc (tert-butoxycarbonyl) protecting group on the nitrogen atom enhances its utility as an intermediate in the synthesis of more complex molecules, particularly in peptidomimetic chemistry.

2-boc-2,7-diazabicyclo[4.2.0]octane is a member of the bicyclic amine family, characterized by its rigid three-membered ring fused to a larger six-membered ring. This structural motif imparts exceptional conformational constraints, making it an ideal scaffold for designing molecules with specific biological activities. The Boc protection group is strategically placed at the 2-position, providing stability during synthetic transformations while allowing selective deprotection when necessary.

In recent years, there has been growing interest in the development of peptidomimetics—molecules that mimic the structure and function of natural peptides but with improved pharmacokinetic properties. 2-boc-2,7-diazabicyclo[4.2.0]octane serves as a versatile building block in this context, enabling the construction of constrained peptides that exhibit enhanced binding affinity and reduced susceptibility to enzymatic degradation. Its rigid bicyclic core helps maintain the bioactive conformation of the peptide mimetics, thereby improving their therapeutic efficacy.

One of the most compelling applications of 2-boc-2,7-diazabicyclo[4.2.0]octane lies in its role as a precursor for the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various biological processes, including inflammation, infection, and cancer progression. By designing peptidomimetics based on this scaffold, researchers have been able to develop highly specific inhibitors that target pathogenic proteases without affecting beneficial enzymes. This has opened up new avenues for treating diseases such as cancer and infectious disorders.

Recent studies have also explored the potential of 2-boc-2,7-diazabicyclo[4.2.0]octane in the development of neuroprotective agents. The unique structural properties of this compound allow it to interact with neurological targets in ways that conventional linear peptides cannot. For instance, it has been investigated as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where protease inhibition and modulation of peptide receptor activity are key therapeutic strategies.

The synthesis of 2-boc-2,7-diazabicyclo[4.2.0]octane involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the Boc group is typically achieved through a reaction with di-tert-butyl dicarbonate (Boc₂O) in the presence of a suitable base catalyst. This step is crucial for protecting the amine functionality during subsequent synthetic steps without compromising the integrity of the bicyclic core.

The versatility of 2-boc-2,7-diazabicyclo[4.2.0]octane extends beyond its use as a peptidomimetic intermediate; it also finds applications in material science and catalysis due to its rigid structure and tunable reactivity. Researchers have demonstrated its utility as a ligand in transition metal catalysis, where it helps stabilize metal centers and influence reaction pathways.

In conclusion, 1251007-45-0 (cas no) and 2-boc-2,7-diazabicyclo[4.2.0]octane represent a remarkable example of how structural innovation can drive advancements in pharmaceutical chemistry and medicinal biology. Its unique properties make it an invaluable tool for designing novel therapeutics targeting a wide range of diseases, from cancer to neurodegenerative disorders. As research continues to uncover new applications for this compound, its significance in drug development is likely to grow even further.